The Role of rac-trans Jasmonic Acid-d3 in Advancing Plant Biology Research: A Technical Guide
The Role of rac-trans Jasmonic Acid-d3 in Advancing Plant Biology Research: A Technical Guide
This guide provides an in-depth technical overview of the applications of rac-trans Jasmonic Acid-d3 in plant biology research. Designed for researchers, scientists, and professionals in drug development, this document elucidates the critical role of this isotopically labeled compound in the precise quantification of endogenous jasmonates and in unraveling the complexities of jasmonate-mediated signaling pathways.
Introduction: The Significance of Jasmonates and Isotopic Labeling
Jasmonates, a class of lipid-derived phytohormones, are pivotal regulators of a wide array of physiological and developmental processes in plants.[1] They are integral to plant defense mechanisms against biotic stresses, such as insect herbivory and pathogen infections, as well as responses to abiotic stresses like wounding and UV radiation.[2] The jasmonate signaling pathway is a complex network that modulates gene expression to orchestrate these responses, often in crosstalk with other hormone signaling pathways.[3]
Accurate quantification of endogenous jasmonic acid (JA) and its derivatives is paramount to understanding their roles in these intricate biological processes. However, the low concentrations of these phytohormones in plant tissues present a significant analytical challenge.[4] Isotope dilution mass spectrometry (IDMS) has emerged as the gold standard for the precise and accurate quantification of small molecules in complex biological matrices.[5][6] This technique relies on the use of a stable isotope-labeled internal standard, such as rac-trans Jasmonic Acid-d3.
rac-trans Jasmonic Acid-d3 is a synthetic analog of jasmonic acid where three hydrogen atoms have been replaced by deuterium atoms. This isotopic labeling renders it chemically identical to the endogenous analyte but with a distinct, higher mass-to-charge ratio (m/z). When added to a sample at a known concentration at the initial stage of extraction, it co-elutes with the endogenous JA during chromatography and is simultaneously detected by the mass spectrometer. By measuring the ratio of the signal intensity of the endogenous analyte to that of the isotopically labeled internal standard, precise quantification can be achieved, as this ratio remains constant regardless of sample loss during preparation and analysis.[4][6]
Core Applications of rac-trans Jasmonic Acid-d3
The primary applications of rac-trans Jasmonic Acid-d3 in plant biology are centered around its use as an internal standard for quantitative analysis and as a tracer in metabolic studies.
Accurate Quantification of Endogenous Jasmonic Acid via Isotope Dilution Mass Spectrometry
The most prevalent use of rac-trans Jasmonic Acid-d3 is as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of endogenous jasmonic acid.[7][8] The addition of a known amount of the deuterated standard at the beginning of the sample preparation process corrects for variability in extraction efficiency, sample cleanup, and instrument response, thereby ensuring high accuracy and precision.[4][5]
This protocol outlines a general workflow for the extraction, purification, and quantification of jasmonic acid from plant tissues using rac-trans Jasmonic Acid-d3 as an internal standard.
1. Sample Preparation and Extraction:
-
Harvest approximately 50-100 mg of fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.
-
Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead mill.
-
To the homogenized tissue, add 1 mL of a pre-chilled extraction solvent (e.g., 80% methanol or 80% acetonitrile with 1% acetic acid).[9][10]
-
Spike the sample with a known amount of rac-trans Jasmonic Acid-d3 (e.g., 5-10 ng).
-
Vortex the mixture vigorously and incubate at 4°C for 30 minutes with shaking.
-
Centrifuge at high speed (e.g., 16,000 x g) at 4°C for 10-15 minutes.
-
Carefully collect the supernatant.
2. Solid-Phase Extraction (SPE) for Sample Cleanup:
-
Condition a C18 SPE cartridge (e.g., Waters Sep-Pak tC18) by passing 1 mL of 100% methanol followed by 1 mL of 1% acetic acid.[10][11]
-
Load the supernatant from the extraction step onto the conditioned SPE cartridge.
-
Wash the cartridge with 1 mL of 1% acetic acid to remove polar impurities.
-
Elute the jasmonates with 1-2 mL of 80% acetonitrile containing 1% acetic acid.[10]
-
Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator.
-
Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of the initial mobile phase for LC-MS/MS analysis.
3. LC-MS/MS Analysis:
-
Chromatographic Separation:
-
Column: A reverse-phase C18 column (e.g., Phenomenex Luna Phenyl-Hexyl, 150 x 4.6 mm, 5 µm) is commonly used.[12]
-
Mobile Phase A: 0.05-0.1% Formic acid in water.
-
Mobile Phase B: 0.05-0.1% Formic acid in methanol or acetonitrile.
-
Gradient: A typical gradient would be a linear increase from an initial low percentage of mobile phase B to a high percentage over 10-15 minutes to elute the analytes.
-
-
Mass Spectrometry Detection:
-
Ionization Mode: Electrospray ionization (ESI) in negative ion mode is typically used for jasmonic acid.[7]
-
Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for both endogenous JA and the deuterated internal standard.
-
The following table summarizes typical validation parameters for an LC-MS/MS method for jasmonic acid quantification using a deuterated internal standard.
| Parameter | Typical Value | Reference |
| Linearity (r²) | > 0.99 | [13] |
| Recovery | 90.6–110.3% | [13] |
| Limit of Detection (LOD) | 0.03 pg on-column | [13] |
| Limit of Quantification (LOQ) | 0.1 pg on-column | [13] |
| Precision (RSD%) | ≤ 3% | [13] |
-
Immediate Freezing: Halts enzymatic activity that could alter endogenous jasmonate levels.
-
Acidified Organic Solvent: The organic solvent (methanol or acetonitrile) efficiently extracts the relatively nonpolar jasmonic acid, while the acid (acetic or formic acid) ensures that the carboxylic acid group of JA remains protonated, enhancing its extraction and retention on the reverse-phase SPE and HPLC columns.
-
Solid-Phase Extraction: This step is crucial for removing interfering compounds from the complex plant matrix, such as pigments and sugars, which can cause ion suppression in the mass spectrometer and lead to inaccurate quantification.[14]
-
Isotope Dilution: The core of the method's accuracy. Because the deuterated standard behaves identically to the endogenous compound during extraction, cleanup, and ionization, the ratio of their signals provides a precise measure of the endogenous concentration, independent of sample loss.[6]
Caption: Workflow for Jasmonic Acid Quantification.
Tracing the Metabolic Fate of Jasmonic Acid
Beyond quantification, rac-trans Jasmonic Acid-d3 can be used as a tracer to study the metabolic fate of jasmonic acid in plant tissues.[15][16] By introducing the labeled JA into a plant system (e.g., through feeding experiments), researchers can track its conversion into various downstream metabolites, such as jasmonoyl-isoleucine (JA-Ile), hydroxylated forms (e.g., 12-OH-JA), and glycosylated conjugates.[16][17]
-
Introduction of Labeled JA: rac-trans Jasmonic Acid-d3 is introduced to the plant system, for example, by applying it to the leaves or roots.
-
Time-Course Sampling: Plant tissues are harvested at different time points after the application of the labeled compound.
-
Extraction and Analysis: The samples are extracted and analyzed by LC-MS/MS. The mass spectrometer is set to detect not only the labeled JA but also its potential deuterated metabolites.
-
Metabolite Identification: The presence of deuterated forms of known JA metabolites confirms their synthesis from the exogenously applied labeled precursor.
This approach provides invaluable insights into the dynamics of jasmonate metabolism and catabolism, helping to elucidate the pathways that regulate the levels of bioactive jasmonates.
The Jasmonate Signaling Pathway: A Visual Representation
The biological effects of jasmonic acid are mediated through a well-characterized signaling pathway. Understanding this pathway is crucial for interpreting the results of quantitative and metabolic studies.
Caption: The Core Jasmonate Signaling Pathway.
Conclusion
rac-trans Jasmonic Acid-d3 is an indispensable tool in modern plant biology research. Its application as an internal standard in isotope dilution mass spectrometry has revolutionized the ability to accurately quantify endogenous jasmonic acid, providing reliable data for understanding plant responses to environmental stimuli. Furthermore, its use as a tracer in metabolic studies is crucial for dissecting the intricate network of jasmonate biosynthesis, conjugation, and catabolism. The methodologies and principles outlined in this guide underscore the power of stable isotope labeling in advancing our knowledge of plant hormone signaling and its role in plant health and survival.
References
-
Use of isotope mass probes for metabolic analysis of the jasmonate biosynthetic pathway. (2011). Analyst, 136(9), 1847-1853. [Link]
-
Trapp, M. A., de Souza, G. D., Rodrigues-Filho, E., Boland, W., & Mithöfer, A. (2014). Validated method for phytohormone quantification in plants. Frontiers in Plant Science, 5, 417. [Link]
-
Glauser, G., Grata, E., Dubugnon, L., Rudaz, S., Farmer, E. E., & Wolfender, J. L. (2008). An UPLC-MS/MS method for highly sensitive high-throughput analysis of phytohormones in plant tissues. Plant methods, 4, 21. [Link]
-
Techniques for detection and quantitation of plant hormones. (2024, February 16). YouTube. [Link]
-
Phytohormone extraction. (n.d.). ARC Centre of Excellence in Plant Success in Nature and Agriculture. [Link]
-
Creelman, R. A., & Mullet, J. E. (1998). Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry. Analytical biochemistry, 257(2), 186-194. [Link]
-
Swiatek, A., Van Dongen, W., Esmans, E., & Van Onckelen, H. (2002). Metabolic fate of jasmonates in tobacco bright yellow-2 cells. Plant physiology, 128(1), 219-230. [Link]
-
Cao, D., Barbier, F. F., Yoneyama, K., & Beveridge, C. A. (2022). Extraction and Quantification of Plant Hormones and RNA from Pea Axillary Buds. In Methods in Molecular Biology (pp. 165-173). Humana, New York, NY. [Link]
-
Wasternack, C., & Hause, B. (2013). Jasmonates: biosynthesis, perception, signal transduction and action in plant stress response, growth and development. An update to the 2007 review in Annals of Botany. Annals of botany, 111(6), 1021-1058. [Link]
-
Cao, D., Barbier, F. F., Yoneyama, K., & Beveridge, C. A. (2022). Extraction and Quantification of Plant Hormones and RNA from Pea Axillary Buds. Methods in Molecular Biology, 2533, 165-173. [Link]
-
Huang, Z., Chen, F., Liu, Y., & Xie, Y. (2010). Determination of both jasmonic acid and methyl jasmonate in plant samples by liquid chromatography tandem mass spectrometry. Chinese Science Bulletin, 55(15), 1544-1549. [Link]
-
Hashiguchi, T., Hashiguchi, M., Tanaka, H., & Akashi, R. (2021). Quantitative analysis of seven plant hormones in Lotus japonicus using standard addition method. Plos one, 16(2), e0247225. [Link]
-
Bisht, N., Gupta, A., Awasthi, P., Goel, A., Chandran, D., Sharma, N., & Singh, N. (2022). Development of a rapid LC-MS/MS method for the simultaneous quantification of various flavonoids, isoflavonoids, and phytohormones extracted from Medicago truncatula leaves. Journal of Liquid Chromatography & Related Technologies, 45(5-6), 241-250. [Link]
-
Dabrowska, P. A. (2009). Oxylipin phytohormones in plant-insect interactions: action and metabolism of jasmonic acid and 12-oxophytodienoic acid in plants and insects. [Link]
-
Isotope dilution. (n.d.). In Wikipedia. [Link]
-
Šimura, J., Kofroňová, O., & Novák, O. (2020). Can plant hormonomics be built on simple analysis? A review. Analytical and bioanalytical chemistry, 412(23), 5637-5653. [Link]
-
Wang, L., & Wu, J. (2023). Jasmonates Coordinate Secondary with Primary Metabolism. International Journal of Molecular Sciences, 24(18), 14166. [Link]
-
Knöfel, H. D., & Gross, D. (1988). Synthesis of Racemic [2-14C] Jasmonic Acid. Zeitschrift für Naturforschung C, 43(1-2), 29-31. [Link]
-
Wasternack, C., & Hause, B. (2013). Jasmonates: biosynthesis, perception, signal transduction and action in plant stress response, growth and development. An update to the 2007 review in Annals of Botany. Annals of Botany, 111(6), 1021–1058. [Link]
-
Wang, K. L., Li, H., & Ecker, J. R. (2002). Early signal transduction linking the synthesis of jasmonic acid in plant. Plant biology, 4(3), 305-312. [Link]
-
Ullah, A., Akbar, A., Luo, Q., Khan, A. H., Manghwar, H., Shaban, M., & Yang, X. (2021). Role of jasmonic acid in plants: the molecular point of view. Planta, 253(5), 1-20. [Link]
Sources
- 1. Jasmonates Coordinate Secondary with Primary Metabolism [mdpi.com]
- 2. Early signal transduction linking the synthesis of jasmonic acid in plant - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. m.youtube.com [m.youtube.com]
- 4. Quantitative analysis of seven plant hormones in Lotus japonicus using standard addition method - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Isotope dilution - Wikipedia [en.wikipedia.org]
- 6. Quantification of jasmonic acid, methyl jasmonate, and salicylic acid in plants by capillary liquid chromatography electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. plantsuccess.org [plantsuccess.org]
- 9. Extraction and Quantification of Plant Hormones and RNA from Pea Axillary Buds - PMC [pmc.ncbi.nlm.nih.gov]
- 10. bio-protocol.org [bio-protocol.org]
- 11. Frontiers | Validated method for phytohormone quantification in plants [frontiersin.org]
- 12. tandfonline.com [tandfonline.com]
- 13. Can plant hormonomics be built on simple analysis? A review - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Use of isotope mass probes for metabolic analysis of the jasmonate biosynthetic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Metabolic Fate of Jasmonates in Tobacco Bright Yellow-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. researchgate.net [researchgate.net]
